![molecular formula C20H21NO2 B3837355 3-(2-methoxyphenyl)-1-(2-methyl-5,6,7,8-tetrahydro-3-quinolinyl)-2-propen-1-one](/img/structure/B3837355.png)
3-(2-methoxyphenyl)-1-(2-methyl-5,6,7,8-tetrahydro-3-quinolinyl)-2-propen-1-one
Overview
Description
3-(2-methoxyphenyl)-1-(2-methyl-5,6,7,8-tetrahydro-3-quinolinyl)-2-propen-1-one, also known as MQP, is a synthetic compound that has been extensively studied for its potential pharmacological properties. MQP belongs to the family of chalcones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.
Mechanism of Action
The mechanism of action of 3-(2-methoxyphenyl)-1-(2-methyl-5,6,7,8-tetrahydro-3-quinolinyl)-2-propen-1-one is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in inflammation, oxidative stress, and cancer. This compound has been shown to inhibit the activation of nuclear factor-kappaB, a transcription factor that regulates the expression of pro-inflammatory genes. This compound also increases the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which can reduce oxidative stress. In addition, this compound has been shown to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing inflammation, oxidative stress, and cancer cell proliferation. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, such as interleukin-6, interleukin-1beta, and tumor necrosis factor-alpha. This compound also increases the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which can reduce oxidative stress. In addition, this compound has been shown to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(2-methoxyphenyl)-1-(2-methyl-5,6,7,8-tetrahydro-3-quinolinyl)-2-propen-1-one in lab experiments is its diverse biological activities, which make it a promising candidate for the development of new drugs. This compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties, which can be useful in the treatment of various diseases. Another advantage of using this compound is its synthetic nature, which allows for the production of analogs with different biological activities. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo. Another limitation is the lack of information on its toxicity and pharmacokinetics, which can limit its potential clinical applications.
Future Directions
There are several future directions for the study of 3-(2-methoxyphenyl)-1-(2-methyl-5,6,7,8-tetrahydro-3-quinolinyl)-2-propen-1-one, including the development of new analogs with improved biological activities and the investigation of its potential clinical applications. One direction is the development of this compound analogs with increased solubility and bioavailability, which can improve its efficacy in vivo. Another direction is the investigation of the potential of this compound in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. Further studies are also needed to investigate the toxicity and pharmacokinetics of this compound, which can provide important information for its potential clinical applications.
Scientific Research Applications
3-(2-methoxyphenyl)-1-(2-methyl-5,6,7,8-tetrahydro-3-quinolinyl)-2-propen-1-one has been extensively studied for its potential pharmacological properties, including its anti-inflammatory, antioxidant, and anticancer activities. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and can reduce oxidative stress by increasing the activity of antioxidant enzymes. This compound has also been shown to have anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells.
properties
IUPAC Name |
(E)-3-(2-methoxyphenyl)-1-(2-methyl-5,6,7,8-tetrahydroquinolin-3-yl)prop-2-en-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO2/c1-14-17(13-16-8-3-5-9-18(16)21-14)19(22)12-11-15-7-4-6-10-20(15)23-2/h4,6-7,10-13H,3,5,8-9H2,1-2H3/b12-11+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDPLCTYTBUUCLR-VAWYXSNFSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C2CCCCC2=N1)C(=O)C=CC3=CC=CC=C3OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C2CCCCC2=N1)C(=O)/C=C/C3=CC=CC=C3OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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